Cas no 75238-79-8 (9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone)

• Product Name: 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone
• CAS No: 75238-79-8
• MF: C₂₈H₂₅N₃
• MW: 403.518206357956
• MDL: MFCD05453514
• CID: 581703
• PubChem ID: 87569812
• Update Time: 2025-05-22

9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-phenyl-2-(phenylmethyl)hydrazone
• 9-ETHYLCARBAZOLE-3-CARBOXALDEHYDE N-BENZYL-N-PHENYLHYDRAZONE
• 9-ETHYLCARBAZOLE-3-CARBOXALDEHYDE N-BENZYL-N-PHENYLHYDRAZONE EP
• 9-Ethyl-3-(N-benzyl-N-phenylhydrazonomethyl)carbazole
• VZ31128
• E0574
• 9-ETHYLCARBAZOLE-3-CARBOXALDEHYDEN-BENZYL-N-PHENYLHYDRAZONE
• N-Benzyl-N-[(9-ethylcarbazol-3-yl)methylideneamino]aniline
• N-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]-N-(phenylmethyl)aniline
• N-benzyl-N-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]aniline
• EINECS 278-148-2
• A838358
• SCHEMBL2241303
• 75238-79-8
• MFCD05453514
• N-[(E)-(9-ethyl-3-carbazolyl)methylideneamino]-N-(phenylmethyl)aniline
• N-Ethylcarbazole-3-carbaldehyde benzylphenylhydrazone
• SCHEMBL170379
• AKOS015839219
• 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone

• MDL： MFCD05453514
• Inchi： 1S/C28H25N3/c1-2-30-27-16-10-9-15-25(27)26-19-23(17-18-28(26)30)20-29-31(24-13-7-4-8-14-24)21-22-11-5-3-6-12-22/h3-20H,2,21H2,1H3/b29-20+
• InChI Key： RPHJRJPXKZMFFQ-ZTKZIYFRSA-N
• SMILES： N1(CC)C2C=CC=CC=2C2C=C(/C=N/N(C3C=CC=CC=3)CC3C=CC=CC=3)C=CC1=2

Computed Properties

• Exact Mass: 403.20500
• Monoisotopic Mass: 403.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.5
• XLogP3: 6.9

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1.1
• Boiling Point: 556.8°C at 760 mmHg
• Flash Point: 290.6°C
• Refractive Index: 1.626
• PSA: 20.53000
• LogP: 6.85510
• Solubility: Not determined

Additional information on 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone

Comprehensive Overview of 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone (CAS No. 75238-79-8)

9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone (CAS No. 75238-79-8) is a specialized organic compound widely recognized for its unique chemical properties and applications in advanced material science. This compound belongs to the hydrazone family, characterized by the presence of a carbazole core and an aldehyde functional group. Its molecular structure, featuring both N-benzyl and N-phenyl substituents, makes it a valuable intermediate in the synthesis of high-performance polymers, dyes, and optoelectronic materials.

In recent years, the demand for 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone has surged due to its role in developing organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are particularly interested in its fluorescence properties, which are critical for designing energy-efficient displays and solar panels. The compound's ability to form stable π-conjugated systems enhances charge transport, making it a hotspot in green chemistry and sustainable technology discussions.

One of the most frequently asked questions about CAS No. 75238-79-8 revolves around its synthesis methods and purification techniques. Industrial-scale production often involves condensation reactions between 9-Ethylcarbazole-3-carboxaldehyde and N-Benzyl-N-phenylhydrazine, followed by chromatographic purification. The compound's solubility in common organic solvents like dichloromethane and tetrahydrofuran facilitates its integration into various formulations.

The thermal stability and photostability of 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone are also key research topics. Studies indicate that its degradation temperature exceeds 250°C, making it suitable for high-temperature applications. Additionally, its resistance to UV radiation has sparked interest in coatings and encapsulation materials for outdoor electronics.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny. While it exhibits low acute toxicity, its long-term environmental impact remains a subject of ongoing research. Regulatory bodies emphasize the need for lifecycle assessments to ensure compliance with REACH and other global standards.

In the pharmaceutical sector, derivatives of 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone are explored for their biological activity, particularly in antioxidant and anti-inflammatory applications. However, its primary use remains in material science, where it serves as a building block for functional materials with tailored optical and electronic properties.

For researchers sourcing CAS No. 75238-79-8, quality parameters such as purity (>98%), melting point (150–155°C), and spectroscopic data (e.g., NMR, FT-IR) are critical. Suppliers often provide technical datasheets detailing these specifications to meet the needs of academic and industrial users.

As the push for smart materials intensifies, 9-Ethylcarbazole-3-carboxaldehyde N-Benzyl-N-phenylhydrazone is poised to play a pivotal role in innovations like flexible electronics and wearable sensors. Its compatibility with inkjet printing and roll-to-roll processing further expands its industrial relevance.

In summary, CAS No. 75238-79-8 represents a versatile compound at the intersection of chemistry and technology. Its multifaceted applications, coupled with ongoing research into its properties, ensure its continued prominence in scientific and industrial communities.